Cas no 5343-90-8 (N-ethyl-4-methoxy-N-phenylbenzenesulfonamide)
5343-90-8 structure
Product Name:N-ethyl-4-methoxy-N-phenylbenzenesulfonamide
CAS No:5343-90-8
MF:C15H17NO3S
MW:291.365382909775
CID:1582655
PubChem ID:668795
Update Time:2025-04-21
N-ethyl-4-methoxy-N-phenylbenzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-ethyl-4-methoxy-N-phenylbenzenesulfonamide
- benzenesulfonamide, N-ethyl-4-methoxy-N-phenyl-
- N-Ethyl-4-methoxy-N-phenyl-benzenesulfonamide
- Oprea1_486565
- DTXSID20349928
- STK038122
- AKOS000969274
- BIM-0018382.P001
- 5343-90-8
- starbld0010009
- CBMicro_018418
- Oprea1_536716
- Z45510481
- N-ethyl-4-methoxy-N-phenylbenzene-1-sulfonamide
- AB00031556-01
- CCG-6742
-
- Inchi: 1S/C15H17NO3S/c1-3-16(13-7-5-4-6-8-13)20(17,18)15-11-9-14(19-2)10-12-15/h4-12H,3H2,1-2H3
- InChI Key: DGFOMHVGOYEGRR-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OC)(N(C1C=CC=CC=1)CC)(=O)=O
Computed Properties
- Exact Mass: 291.09301
- Monoisotopic Mass: 291.092914
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 3
Experimental Properties
- Density: 1.226
- Boiling Point: 426.4°C at 760 mmHg
- Flash Point: 211.7°C
- Refractive Index: 1.586
- PSA: 46.61
N-ethyl-4-methoxy-N-phenylbenzenesulfonamide Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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